N-[4-(butan-2-yl)phenyl]-2-chloroacetamide

• IUPAC Name: N-(4-butan-2-ylphenyl)-2-chloroacetamide
• InChI: InChI=1S/C12H16ClNO/c1-3-9(2)10-4-6-11(7-5-10)14-12(15)8-13/h4-7,9H,3,8H2,1-2H3,(H,14,15)
• InChI Key: VHCITOVVEMWCKN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)CCl
• Molecular Formula: C12H16ClNO
• DSSTOX Substance ID: DTXSID60393985
• Molecular Weight: 225.71 g/mol
• CAS No.: 20331-26-4

Description

N-[4-(butan-2-yl)phenyl]-2-chloroacetamide, or NBP2CA, is an organic compound belonging to the class of amides and is a derivative of chloroacetamide. It is a colorless to pale yellow liquid with a faint odor and a melting point of -2.5°C. NBP2CA has a wide range of applications in the fields of scientific research, biochemistry, and pharmacology.

Scientific Research Applications

Anticancer Activities

N-[4-(butan-2-yl)phenyl]-2-chloroacetamide derivatives have been investigated for their potential in anticancer activities. For example, certain derivatives synthesized in a study displayed notable anticancer activity, highlighting their potential as therapeutic agents (Tay, Yurttaş, & Demirayak, 2012).

Fluorescent Probe Development

This compound has been utilized in the development of novel fluorescent probes. A study described the synthesis of a N-(4-(tert-butyl)-phenyl)-2-chloroacetamide functionalized thiacalix[4]arene, which demonstrated a "turn-on" fluorescence response towards Hg(II) ions, indicating potential applications in chemical sensing and environmental monitoring (Verma et al., 2021).

Computational Assessments

The compound has been the subject of computational and chemometric studies to assess its potential biological activity. A study focused on the lipophilicity of N-(substituted phenyl)-2-chloroacetamides, using chromatographic and computational methods, to predict their biological activities (Apostolov, Vastag, Matijević, & Petrović, 2015).

Antimicrobial Potential

Research has also explored the antimicrobial potential of this compound derivatives. A study demonstrated that certain chloroacetamide compounds exhibited effective antimicrobial activity against various pathogens, including Gram-positive and Gram-negative bacteria, and yeasts (Bogdanović et al., 2021).

Herbicidal Applications

The compound has been used in the synthesis of herbicides. A study detailed the synthesis of N-(1-Arylethenyl)-2-chloroacetamides, which showed high activity against certain weeds, demonstrating its potential in agricultural applications (Okamoto et al., 1991).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have been found to bind with high affinity to multiple receptors , suggesting potential for diverse biological activities.

Result of Action

It’s suggested that the compound has potential applications in medical research, such as its role in drug development. Clinical trials have shown that similar compounds can improve cognitive function in patients with Alzheimer’s disease.

Biochemical Analysis

Biochemical Properties

N-[4-(butan-2-yl)phenyl]-2-chloroacetamide plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with acetylcholinesterase, an enzyme responsible for breaking down acetylcholine in the synaptic cleft . This interaction can inhibit the enzyme’s activity, leading to increased levels of acetylcholine. Additionally, this compound may interact with other proteins involved in oxidative stress responses, such as glutathione S-transferase and glutathione peroxidase .

Cellular Effects

This compound influences various cellular processes and functions. It has been shown to affect cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can modulate the activity of signaling pathways such as the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation . Furthermore, this compound can alter gene expression patterns, leading to changes in the expression of genes involved in cell cycle regulation and apoptosis . Its impact on cellular metabolism includes effects on glucose uptake and utilization, as well as alterations in mitochondrial function .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. The compound can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, its binding to acetylcholinesterase results in the inhibition of the enzyme’s activity, thereby increasing acetylcholine levels . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins . These interactions can lead to changes in the transcriptional activity of target genes, ultimately affecting cellular functions and processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound is relatively stable under standard laboratory conditions . Prolonged exposure to light and heat can lead to its degradation, resulting in reduced efficacy . Long-term effects on cellular function have been observed in both in vitro and in vivo studies, with some studies reporting sustained changes in gene expression and cellular metabolism over extended periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to have beneficial effects, such as improved cognitive function and reduced oxidative stress . At higher doses, toxic and adverse effects have been observed, including hepatotoxicity and neurotoxicity . Threshold effects have also been reported, with certain dosages required to achieve specific therapeutic outcomes .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play crucial roles in these pathways. For example, the compound can be metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites . These metabolites can further interact with other metabolic pathways, affecting metabolic flux and metabolite levels . Additionally, this compound can influence the activity of enzymes involved in oxidative stress responses, such as glutathione S-transferase and glutathione peroxidase .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity and function. The compound can be transported across cell membranes via specific transporters and binding proteins . Once inside the cell, it can localize to various cellular compartments, including the cytoplasm, nucleus, and mitochondria . The distribution of this compound within tissues can also vary, with higher concentrations observed in organs such as the liver and brain .

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, it may localize to the mitochondria, where it can influence mitochondrial function and energy production . Additionally, this compound can be found in the nucleus, where it can interact with transcription factors and other regulatory proteins to modulate gene expression .